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Compound of Interest

Compound Name: (R)-BAY-6035

Cat. No.: B15584666

Get Quote

(R)-BAY-6035 is a potent and highly selective small-molecule inhibitor of SET and MYND

domain-containing protein 3 (SMYD3), a lysine methyltransferase implicated in the

development of various cancers. This technical guide provides a comprehensive overview for

researchers, scientists, and drug development professionals on the core aspects of (R)-BAY-
6035, including its mechanism of action, experimental protocols, and sourcing information.

Sourcing and Chemical Properties
(R)-BAY-6035 is available from several commercial suppliers. The following table summarizes

key information for procurement and reference.
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Supplier
Catalog
Number

Purity Formula
Molecular
Weight

CAS
Number

R&D

Systems
6561[1][2] ≥98%[1][2]

C₂₂H₂₈N₄O₃[1

]
396.48[1]

2247890-13-

5[1][2]

MedChemEx

press

HY-

112080A[3]
99.82%[4] C₂₂H₂₈N₄O₃ 396.48

2247890-13-

5

Cayman

Chemical
Not specified ≥95%[5]

C₂₂H₂₈N₄O₃[5

]
396.5[5]

2247890-13-

5[5]

Solubility: (R)-BAY-6035 is soluble in DMSO and ethanol up to 100 mM.[1][6] Storage: It is

recommended to store the compound at -20°C.[1][2][5]

Mechanism of Action and Signaling Pathway
(R)-BAY-6035 functions as a substrate-competitive inhibitor of SMYD3.[7][8] It binds to the

substrate-binding site of SMYD3, specifically occupying the hydrophobic lysine-binding pocket.

[9] This binding is characterized by a unique hydrogen bonding pattern.[9]

A key non-histone substrate of SMYD3 is Mitogen-Activated Protein Kinase Kinase Kinase 2

(MAP3K2), also known as MEKK2.[7][10] SMYD3-mediated methylation of MAP3K2 at lysine

260 is a critical event that enhances the activation of the Ras/Raf/MEK/ERK signaling cascade,

a pathway frequently dysregulated in cancer.[7] This methylation prevents the binding of the

protein phosphatase 2A (PP2A) complex, a negative regulator of the MAP kinase pathway, to

MAP3K2.[7] By inhibiting SMYD3, (R)-BAY-6035 prevents the methylation of MAP3K2, thereby

suppressing the downstream activation of the MEK/ERK pathway.[7]
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Figure 1. SMYD3 signaling pathway and inhibition by (R)-BAY-6035.

Experimental Protocols
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This section details methodologies for key experiments used to characterize the activity of (R)-
BAY-6035.

Scintillation Proximity Assay (SPA) for IC₅₀
Determination
This biochemical assay is used to determine the half-maximal inhibitory concentration (IC₅₀) of

(R)-BAY-6035 against SMYD3 enzymatic activity.[7]

Principle: A biotinylated substrate peptide is captured on streptavidin-coated SPA beads. When

a radiolabeled methyl group from S-adenosyl-L-methionine (SAM) is transferred to the peptide

by SMYD3, the radioactivity is brought into close proximity to the scintillant in the beads,

generating a light signal.[7]

Protocol:

Prepare a reaction mixture containing 10 nM SMYD3, 335 nM [³H]-SAM, and 15 µM of a

MEKK2-derived peptide substrate in a buffer of 50 mM Tris pH 9, 2.5 mM DTT, and 0.02%

Tween 20.[7]

Add various concentrations of (R)-BAY-6035 to the reaction mixture.[7]

Incubate the reaction for 40 minutes at 23°C.[7]

Add streptavidin-coated SPA beads to capture the biotinylated peptide.[7]

Measure the scintillation signal to determine the extent of methylation and calculate the IC₅₀

value.[7]

Isothermal Titration Calorimetry (ITC) for Binding
Affinity
ITC directly measures the heat released or absorbed during a binding event, allowing for the

determination of binding affinity (Kd), stoichiometry (n), and thermodynamic parameters.[10]

Protocol:
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Place the SMYD3 protein in the sample cell.[7]

Load (R)-BAY-6035 at a concentration of 0.3 mM into the injection syringe.[7]

Use a buffer of 20 mM HEPES pH 7.4, 150 mM NaCl, and 0.005% Tween 20.[7]

Perform a series of small injections of the (R)-BAY-6035 solution into the SMYD3 solution.[7]

Measure the heat change upon each injection to determine the binding parameters.

Cellular MAP3K2 (MEKK2) Methylation Assay
This cell-based Western blot assay assesses the ability of (R)-BAY-6035 to inhibit SMYD3-

mediated methylation of its substrate MAP3K2 in a cellular context.[10]

Principle: The assay measures the level of SMYD3-mediated methylation of its substrate,

MAP3K2, within cells.[7]

Protocol:

Co-transfect HeLa cells with plasmids expressing SMYD3 and HA-tagged MAP3K2.[7]

Treat the transfected cells with varying concentrations of (R)-BAY-6035.[7]

Collect cell lysates and separate proteins by SDS-PAGE.[7]

Perform Western blotting to detect the levels of methylated MAP3K2 (using a specific

antibody) and total MAP3K2.[7]
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Figure 2. Experimental workflow for the cellular MAP3K2 methylation assay.
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Quantitative Data Summary
The following table summarizes the key quantitative data for (R)-BAY-6035.

Assay Parameter Value Reference

Cellular MEKK2

Methylation Assay
IC₅₀ 70 nM [1][2][5]

Cell-free MEKK2

Peptide Methylation

Assay

IC₅₀ 88 nM [5]

Isothermal Titration

Calorimetry (ITC)
K_d 100 nM [11]

Discovery and Selectivity
(R)-BAY-6035 was identified through a high-throughput screening (HTS) campaign utilizing a

thermal shift assay (TSA) from a library of approximately 410,000 compounds.[7][9] It has

demonstrated excellent selectivity for SMYD3, with over 100-fold selectivity against other

histone methyltransferases.[1][2][5]

In summary, (R)-BAY-6035 is a valuable chemical probe for elucidating the biological functions

of SMYD3 and for the development of novel therapeutic strategies targeting this enzyme.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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